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Introduction

Titanium (V) fluoride (TiF4), also known as titanium tetrafluoride, is an inorganic compound
with the CAS number 7783-63-3.[1] It is a white, hygroscopic solid that is a versatile reagent
and catalyst in various chemical processes.[2][3] Unlike other titanium tetrahalides, TiF4 adopts
a polymeric structure.[2] As a strong Lewis acid, it readily forms adducts with many ligands.[2]
This guide provides a comprehensive overview of titanium tetrafluoride, including its chemical
and physical properties, synthesis methods, applications in research and drug development,
experimental protocols, and safety information.

Chemical and Physical Properties

Titanium tetrafluoride is a white crystalline solid.[3] Key physical and chemical properties are
summarized in the tables below.

Table 1: General Properties of Titanium Tetrafluoride
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Property Value Reference(s)
CAS Number 7783-63-3 [1]
Molecular Formula TiFa [2]
Molecular Weight 123.861 g/mol [2]
Appearance White powder/chunks [2]
Density 2.798 g/cm3 [2]
Melting Point 377 °C (711 °F; 650 K) [2]
Boiling Point Sublimes [2]
Solubility Insoluble in water [4]

Table 2: Thermodynamic Properties of Titanium

Tetrafluoride
Property Value

Standard Molar Enthalpy of Formation
(AfH°solid)

-1649.34 kJ/mol

Standard Molar Entropy (S°solid) 133.87 J/mol-K

Molar Heat Capacity at Constant Pressure (Cp) 114.265 J/mol-K (solid)

Synthesis of Titanium Tetrafluoride

Several methods for the synthesis of titanium tetrafluoride have been reported. The choice of
method may depend on the desired purity, scale, and available starting materials.

Synthesis from Titanium Tetrachloride and Hydrogen
Fluoride

The traditional and most common method for preparing titanium tetrafluoride involves the
reaction of titanium tetrachloride (TiCls) with anhydrous hydrogen fluoride (HF).[2][5]
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Reaction: TiCla + 4HF — TiFa + 4HCI[2]
Experimental Protocol:

 In a platinum or copper reactor, place a stoichiometric amount of 50% titanium tetrachloride.

[5]
e Slowly add hydrogen fluoride dropwise to the reactor while stirring.[5]
» Allow the reaction mixture to stand for several hours.[5]

o Slowly heat the mixture to 200°C to distill off the hydrogen chloride and any excess hydrogen
fluoride.[5]

 Increase the temperature to above 284°C to sublimate the titanium tetrafluoride.[5]

e Collect the sublimed TiF4 powder after cooling.[5]

Click to download full resolution via product page

Direct Fluorination of Titanium Metal

High-purity titanium tetrafluoride can be prepared by the direct fluorination of titanium metal
powder.[5]

Experimental Protocol:
» Place high-purity titanium metal powder in a suitable reactor.
 Introduce fluorine gas into the reactor.

e The reaction product is then purified by sublimation at 280-290°C to yield TiF4 with a purity of
up to 99%.[5]

Green Synthesis from Titanium Powder and Graphite
Fluoride
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A more environmentally friendly method involves the reaction of titanium powder with graphite
fluoride (CFx).[6]

Reaction: Ti + CFx — TiFa + C (unbalanced)
Experimental Protocol:

e Mix titanium powder and graphite fluoride (CFx, where x = 0.3-1.2) at room temperature in a
stoichiometric ratio of (1+0.25x):1.[6]

o Cold press the mixture into a block.[6]

» Heat the block to above 560°C in an inert atmosphere at a rate of 5-80°C/min to initiate an
exothermic reaction.[6]

o Collect and cool the gaseous product to obtain titanium tetrafluoride. The solid residue is
titanium carbide.[6]

Applications in Research and Drug Development

Titanium tetrafluoride is a versatile reagent and catalyst with several applications in organic
synthesis and materials science. Its utility in drug development is an emerging area of interest.

Catalysis in Organic Synthesis

TiFa4 is a strong Lewis acid and can be used as a catalyst for various organic transformations.

[7]

» Dehydrative Etherification: Catalytic amounts of TiFa can efficiently convert benzhydrols to
bis(benzhydryl) ethers at room temperature.[8][9][10] Cross-etherification with primary
alcohols is also possible at higher temperatures.[8][9][10] The proposed mechanism involves
the formation of a carbocation intermediate.[8][10]

Experimental Protocol for Dehydrative Dimerization of Diphenylmethanol:

e To a solution of diphenylmethanol (1 mmol) in diethyl ether or dichloromethane (3 mL), add
titanium tetrafluoride (0.5 mmol, 50 mol%).[8][10]
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« Stir the reaction mixture at room temperature for 0.5-1 hour.[8][10]
» Monitor the reaction by thin-layer chromatography.

e Upon completion, quench the reaction and purify the product by column chromatography to
obtain the bis(diphenylmethyl) ether.[8][10]

Click to download full resolution via product page

o Other Catalytic Applications: TiFa also catalyzes the chemoselective synthesis and
deprotection of geminal diacetates of aldehydes, the preparation of glycosyl fluorides, and
the addition of carbanions to aldehydes and imines.[4][7]

Applications in Drug Development and Medicinal
Chemistry

The use of titanium compounds in fine chemical synthesis for pharmaceuticals is a growing
field due to titanium's low toxicity and biocompatibility.[11][12] While specific applications of
TiF4 in complex pharmaceutical synthesis are still being explored, its catalytic properties make
it a promising candidate for developing novel synthetic routes.

o Cariostatic Agent: Titanium tetrafluoride has been studied for its potential as a cariostatic
agent in dentistry. It can form a protective layer on tooth enamel, inhibiting demineralization
and the growth of cariogenic bacteria such as Streptococcus mutans.[5]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

19F NMR spectroscopy is a powerful tool for characterizing titanium tetrafluoride and its
adducts. The chemical shifts are sensitive to the electronic environment of the fluorine atoms.
[13]

Table 3: Representative *°F NMR Data

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11296350/
https://pubs.rsc.org/fi/content/articlepdf/2024/ra/d4ra04712e
https://pmc.ncbi.nlm.nih.gov/articles/PMC11296350/
https://pubs.rsc.org/fi/content/articlepdf/2024/ra/d4ra04712e
https://www.benchchem.com/product/b15548766/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-titanium-tetrafluoride-cas-7783-63-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108611.htm
https://www.quora.com/What-are-the-uses-of-titanium-tetrafluoride
https://www.researchgate.net/publication/343910188_Titanium_catalysis_for_the_synthesis_of_fine_chemicals_-_development_and_trends
https://pubs.rsc.org/en/content/articlelanding/2020/cs/d0cs00229a
https://www.benchchem.com/product/b15548766/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-titanium-tetrafluoride-cas-7783-63-3
https://wap.guidechem.com/question/how-to-apply-and-prepare-titan-id139487.html
https://www.benchchem.com/product/b15548766/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-titanium-tetrafluoride-cas-7783-63-3
https://apps.dtic.mil/sti/tr/pdf/AD0740587.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound/Adduct Chemical Shift (ppm) Reference(s)
TiF4 adducts with aromatic ) ) )
] ] Varies with substituent [13]
amine oxides
TiF4 adducts with amides Varies with amide structure [13]
TiF4 adducts with sulfoxides Varies with sulfoxide structure [13]
Polymeric fluoroanions of Complex spectra with multiple [14]
Ti(IV) signals

Note: Chemical shifts are typically referenced to CFCls.[15][16]

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the vibrational modes of the Ti-F bonds. The positions
of these bands can provide information about the structure and bonding in titanium

tetrafluoride and its complexes.

ble 4: C | | : .

Absorption Peak
Bond Appearance Reference(s)
(cm™)

Ti-F stretch ~600 - 800 Strong [17][18]

Ti-O stretch (in

) ~400 - 1000 Broad, Strong [19][20]
hydrolysis products)

Note: The exact peak positions can vary depending on the specific compound and its physical

State.

Safety and Handling

Titanium tetrafluoride is a hazardous substance and must be handled with appropriate safety

precautions.

e Hazards: It is corrosive and causes severe skin burns and eye damage. It is harmful if
swallowed, in contact with skin, or if inhaled.[21]
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» Handling: Handle in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a respirator. Avoid contact with skin,
eyes, and clothing. Keep away from moisture and strong acids.[21]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.

o Skin: Immediately wash with soap and plenty of water and seek medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek
immediate medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical
attention.

Conclusion

Titanium tetrafluoride is a valuable compound with a growing number of applications in both
academic research and industrial processes. Its utility as a catalyst in organic synthesis,
particularly for reactions that are relevant to the pharmaceutical industry, highlights its potential
for future drug development. A thorough understanding of its properties, synthesis, and
handling is crucial for its safe and effective use. This guide provides a foundational resource for
researchers and professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548766/docs#an-in-depth-technical-guide-to-
titanium-tetrafluoride-cas-7783-63-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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